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Compound of Interest

Compound Name: Butyl nonanoate

Cat. No.: B1595214 Get Quote

Introduction

Butyl nonanoate (C₁₃H₂₆O₂) is a fatty acid ester known for its characteristic fruity aroma,

finding applications in the flavor and fragrance industries.[1][2][3] In the realm of analytical

chemistry, its stability, volatility, and distinct mass spectral fragmentation pattern make it an

excellent candidate as a standard for the development and validation of analytical methods,

particularly in chromatography.[4][5] This application note provides detailed protocols for the

use of butyl nonanoate as a standard in gas chromatography (GC) and high-performance

liquid chromatography (HPLC) methods, including method validation and sample analysis

procedures.

Physicochemical Properties of Butyl Nonanoate
A thorough understanding of the physicochemical properties of an analytical standard is

fundamental to method development. Key properties of butyl nonanoate are summarized in

the table below.
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Property Value Reference

CAS Number 50623-57-9 [6][7][8]

Molecular Formula C₁₃H₂₆O₂ [6][7][8][9]

Molecular Weight 214.34 g/mol [1][4][6][7][8][9]

Appearance Colorless liquid [4][10]

Boiling Point ~240-258.6 °C [1][4][11]

Density ~0.87 g/cm³ [1][4]

Refractive Index ~1.423 - 1.431 [10][11]

Solubility

Sparingly soluble in water;

soluble in organic solvents like

ethanol and ether.

[1][10]

Protocols
Preparation of Butyl Nonanoate Standard Solutions
Accurate preparation of standard solutions is critical for the reliability of any analytical method.

The following protocol outlines the preparation of a stock solution and subsequent working

standards.

Materials:

Butyl nonanoate (analytical standard grade, ≥99% purity)

Hexane (or other suitable solvent, HPLC or GC grade)

Class A volumetric flasks (10 mL, 50 mL, 100 mL)

Calibrated analytical balance

Calibrated micropipettes

Protocol:
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Stock Solution (1000 µg/mL):

1. Accurately weigh approximately 10 mg of butyl nonanoate into a 10 mL volumetric flask.

2. Record the exact weight.

3. Dissolve the butyl nonanoate in a small amount of hexane.

4. Bring the flask to volume with hexane and mix thoroughly by inverting the flask multiple

times.

5. Calculate the exact concentration of the stock solution based on the recorded weight.

Working Standards:

1. Prepare a series of working standards by serial dilution of the stock solution.

2. For example, to prepare a 100 µg/mL working standard, transfer 10 mL of the 1000 µg/mL

stock solution into a 100 mL volumetric flask and dilute to the mark with hexane.

3. Further dilutions can be made to create a calibration curve covering the desired

concentration range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Logical Workflow for Standard Preparation

Standard Solution Preparation

Weigh Butyl Nonanoate Standard Dissolve in Solvent Prepare Stock Solution (e.g., 1000 µg/mL) Perform Serial Dilutions Create Working Standards for Calibration

Click to download full resolution via product page

Caption: Workflow for the preparation of butyl nonanoate standard solutions.

Gas Chromatography-Mass Spectrometry (GC-MS)
Method
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GC-MS is a highly effective technique for the analysis of volatile compounds like butyl
nonanoate, offering excellent separation and identification capabilities.[3][4][5]

Instrumentation and Conditions:

Gas Chromatograph: Agilent 7890B or equivalent

Mass Spectrometer: Agilent 5977A or equivalent

Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar

column[12]

Inlet Temperature: 250°C[12]

Injection Volume: 1 µL (splitless mode)[12]

Oven Temperature Program:

Initial temperature: 100°C, hold for 1 minute

Ramp to 250°C at 10°C/min

Hold at 250°C for 5 minutes[12]

Carrier Gas: Helium at a constant flow of 1.0 mL/min[12]

MS Ion Source Temperature: 230°C

MS Quadrupole Temperature: 150°C

Ionization Mode: Electron Ionization (EI) at 70 eV

Scan Range: m/z 40-400

Protocol:

Inject 1 µL of each working standard and blank (hexane) into the GC-MS system.

Acquire the data in full scan mode.
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Identify the butyl nonanoate peak based on its retention time and mass spectrum. The

mass spectrum should show characteristic fragment ions.

For quantitative analysis, a calibration curve is constructed by plotting the peak area of a

characteristic ion against the concentration of the standards.[5]

GC-MS Analysis Workflow

Prepare Standards/Samples

Inject into GC

Chromatographic Separation
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Caption: Key parameters in the validation of an analytical method.
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Conclusion
Butyl nonanoate is a suitable and reliable standard for the development and validation of

analytical methods, particularly for GC-MS and HPLC. Its well-defined physicochemical

properties and chromatographic behavior allow for the establishment of robust and

reproducible analytical procedures. The protocols and data presented in this application note

provide a comprehensive framework for researchers, scientists, and drug development

professionals to utilize butyl nonanoate as an analytical standard in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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